Cas no 2034381-94-5 (3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione)

3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione is a specialized heterocyclic compound featuring a thiazolidinedione core integrated with an azetidinyl and pyrrolidinylsulfonylbenzoyl moiety. This structural configuration imparts unique reactivity and potential pharmacological properties, making it a candidate for research in medicinal chemistry, particularly in targeting metabolic and inflammatory pathways. The presence of the sulfonyl group enhances binding affinity, while the thiazolidinedione scaffold is known for its role in modulating biological activity. Its well-defined synthetic route allows for high purity and reproducibility, supporting its use in drug discovery and development. The compound's stability and solubility profile further facilitate its application in experimental and preclinical studies.

3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione structure

2034381-94-5 structure

Product Name:3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione

CAS No:2034381-94-5

MF:C₁₇H₁₉N₃O₅S₂

MW:409.479861497879

CID:5376556

Update Time:2025-06-11

3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

- 3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione
- Inchi： 1S/C17H19N3O5S2/c21-15-11-26-17(23)20(15)13-9-18(10-13)16(22)12-3-5-14(6-4-12)27(24,25)19-7-1-2-8-19/h3-6,13H,1-2,7-11H2
- InChI Key： KXYCTJGCUPZSAD-UHFFFAOYSA-N
- SMILES： S1CC(=O)N(C2CN(C(=O)C3=CC=C(S(N4CCCC4)(=O)=O)C=C3)C2)C1=O

Experimental Properties

Density: 1.559±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 630.3±65.0 °C(Predicted)
pka: -2.60±0.20(Predicted)

3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6473-4793-2μmol	3-{1-[4-(pyrrolidine-1-sulfonyl)benzoyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione	2034381-94-5	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6473-4793-5μmol	3-{1-[4-(pyrrolidine-1-sulfonyl)benzoyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione	2034381-94-5	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6473-4793-10μmol	3-{1-[4-(pyrrolidine-1-sulfonyl)benzoyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione	2034381-94-5	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6473-4793-1mg	3-{1-[4-(pyrrolidine-1-sulfonyl)benzoyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione	2034381-94-5	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6473-4793-2mg	3-{1-[4-(pyrrolidine-1-sulfonyl)benzoyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione	2034381-94-5	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6473-4793-3mg	3-{1-[4-(pyrrolidine-1-sulfonyl)benzoyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione	2034381-94-5	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6473-4793-4mg	3-{1-[4-(pyrrolidine-1-sulfonyl)benzoyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione	2034381-94-5	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6473-4793-5mg	3-{1-[4-(pyrrolidine-1-sulfonyl)benzoyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione	2034381-94-5	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6473-4793-10mg	3-{1-[4-(pyrrolidine-1-sulfonyl)benzoyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione	2034381-94-5	90%+	10mg	$79.0	2023-04-25
Life Chemicals	F6473-4793-15mg	3-{1-[4-(pyrrolidine-1-sulfonyl)benzoyl]azetidin-3-yl}-1,3-thiazolidine-2,4-dione	2034381-94-5	90%+	15mg	$89.0	2023-04-25

3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione Related Literature

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Additional information on 3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione

Research Brief on 3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione (CAS: 2034381-94-5)

In recent years, the compound 3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione (CAS: 2034381-94-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

The compound, characterized by its unique thiazolidinedione core and sulfonylbenzoyl-azetidinyl moiety, has been investigated primarily for its role as a modulator of metabolic pathways. Recent studies suggest that it exhibits promising activity in targeting peroxisome proliferator-activated receptors (PPARs), particularly PPAR-γ, which is implicated in glucose metabolism and insulin sensitivity. This makes it a candidate for further development in the treatment of metabolic disorders such as type 2 diabetes.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic route for 2034381-94-5, highlighting its high yield and scalability. The researchers employed a multi-step process involving the condensation of 4-(1-pyrrolidinylsulfonyl)benzoic acid with a functionalized azetidine derivative, followed by cyclization to form the thiazolidinedione ring. The study also reported on the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

Further pharmacological evaluations have revealed that 2034381-94-5 demonstrates selective binding affinity for PPAR-γ, with minimal off-target effects. In vitro assays using adipocyte cell lines showed that the compound promotes adipocyte differentiation and enhances glucose uptake, corroborating its potential as an insulin sensitizer. These findings were supported by molecular docking studies, which identified key interactions between the sulfonylbenzoyl group and the PPAR-γ ligand-binding domain.

Despite these promising results, challenges remain in the clinical translation of 2034381-94-5. A recent preclinical study highlighted issues related to its pharmacokinetic profile, including moderate oral bioavailability and rapid clearance. Researchers are now exploring structural modifications to improve these properties while retaining the compound's efficacy. For instance, a 2024 patent application disclosed derivatives of 2034381-94-5 with enhanced metabolic stability, achieved through the introduction of fluorine atoms at strategic positions.

In conclusion, 3-[1-[4-(1-Pyrrolidinylsulfonyl)benzoyl]-3-azetidinyl]-2,4-thiazolidinedione represents a promising scaffold for the development of novel PPAR-γ modulators. Ongoing research is focused on optimizing its pharmacological profile and evaluating its therapeutic potential in animal models of metabolic disease. The compound's unique chemical structure and mechanism of action position it as a valuable candidate for further investigation in the field of metabolic disorder therapeutics.